Cas no 954668-60-1 (N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-methoxyacetamide)

• Product Name: N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-methoxyacetamide
• CAS No: 954668-60-1
• MF: C₁₄H₁₇ClN₂O₃
• MW: 296.749382734299
• CID: 6436062
• PubChem ID: 16918809
• Update Time: 2025-10-28

N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-methoxyacetamide
• N-((1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)-2-methoxyacetamide
• F2370-0628
• N-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-2-methoxyacetamide
• N-[[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl]-2-methoxyacetamide
• AKOS024643626
• 954668-60-1

• Inchi： 1S/C14H17ClN2O3/c1-20-9-13(18)16-7-10-6-14(19)17(8-10)12-4-2-11(15)3-5-12/h2-5,10H,6-9H2,1H3,(H,16,18)
• InChI Key： WCZDFRYXHUXFRB-UHFFFAOYSA-N
• SMILES： C(NCC1CC(=O)N(C2=CC=C(Cl)C=C2)C1)(=O)COC

Computed Properties

• Exact Mass: 296.0927701g/mol
• Monoisotopic Mass: 296.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6Ų

Additional information on N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-methoxyacetamide

N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-methoxyacetamide (CAS No. 954668-60-1): An Overview

N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-methoxyacetamide (CAS No. 954668-60-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrrolidinone and methoxyacetamide, and it exhibits unique structural and functional properties that make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-methoxyacetamide is characterized by a pyrrolidinone ring substituted with a 4-chlorophenyl group and a methoxyacetamide moiety. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an interesting target for further investigation. Recent studies have highlighted its potential as a modulator of various biological pathways, including those involved in inflammation, pain, and neurodegenerative diseases.

In the context of inflammation, N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-methoxyacetamide has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property is particularly relevant given the increasing prevalence of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is thought to involve the modulation of nuclear factor-kappa B (NF-κB) signaling, a key regulator of inflammatory responses.

Furthermore, research has indicated that N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-methoxyacetamide possesses analgesic properties, which could be beneficial in the management of chronic pain conditions. Studies using animal models have demonstrated that this compound can effectively reduce nociceptive responses without causing significant side effects. The analgesic effect is believed to be mediated through the activation of opioid receptors, although further investigations are needed to elucidate the exact mechanisms involved.

In the realm of neurodegenerative diseases, N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-methoxyacetamide has shown promise as a potential therapeutic agent. Preclinical studies have suggested that it can protect neurons from oxidative stress and apoptosis, which are common features in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through the upregulation of antioxidant enzymes and the inhibition of pro-apoptotic signaling pathways.

The pharmacokinetic profile of N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-methoxyacetamide has also been studied extensively. It has been found to have good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, its metabolic stability and low toxicity make it an attractive candidate for further development into clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-methoxyacetamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings provide a strong foundation for advancing the compound into later stages of clinical testing.

In conclusion, N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-2-methoxyacetamide (CAS No. 954668-60-1) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and pharmacological properties make it an important focus for ongoing research in medicinal chemistry and pharmaceutical sciences. As more data becomes available from clinical trials, it is anticipated that this compound will play a significant role in the development of novel treatments for various medical conditions.